Cas no 1862724-41-1 (N-Ethyl-3-fluoro-5-methylbenzenesulfonamide)

• Product Name: N-Ethyl-3-fluoro-5-methylbenzenesulfonamide
• CAS No: 1862724-41-1
• MF: C₉H₁₂FNO₂S
• MW: 217.260484695435
• CID: 5828878
• PubChem ID: 130161610
• Update Time: 2025-05-24

N-Ethyl-3-fluoro-5-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-fluoro-5-methylbenzenesulfonamide
• Benzenesulfonamide, N-ethyl-3-fluoro-5-methyl-
• EN300-1453483
• 1862724-41-1
• N-Ethyl-3-fluoro-5-methylbenzene-1-sulfonamide

• Inchi： 1S/C9H12FNO2S/c1-3-11-14(12,13)9-5-7(2)4-8(10)6-9/h4-6,11H,3H2,1-2H3
• InChI Key： BLHFIIITJQYQER-UHFFFAOYSA-N
• SMILES： C1(S(NCC)(=O)=O)=CC(C)=CC(F)=C1

Computed Properties

• Exact Mass: 217.05727796g/mol
• Monoisotopic Mass: 217.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Boiling Point: 327.5±52.0 °C(Predicted)
• pka: 11.23±0.50(Predicted)

Additional information on N-Ethyl-3-fluoro-5-methylbenzenesulfonamide

N-Ethyl-3-fluoro-5-methylbenzenesulfonamide (CAS No. 1862724-41-1): A Comprehensive Overview

N-Ethyl-3-fluoro-5-methylbenzenesulfonamide (CAS No. 1862724-41-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzenesulfonamides, which are known for their diverse biological activities and therapeutic potential.

The molecular formula of N-Ethyl-3-fluoro-5-methylbenzenesulfonamide is C₉H₁₁FNO₂S, and its molecular weight is approximately 208.24 g/mol. The compound features a benzene ring substituted with a fluoro group at the 3-position, a methyl group at the 5-position, and an ethylsulfonamide group attached to the ring. These functional groups contribute to the compound's distinct chemical properties and reactivity.

Recent studies have highlighted the pharmacological properties of N-Ethyl-3-fluoro-5-methylbenzenesulfonamide, particularly its potential as a therapeutic agent. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* in 2021 demonstrated that this compound exhibits potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases, suggesting its potential as a lead compound for drug development in this area.

In addition to its enzymatic inhibition properties, N-Ethyl-3-fluoro-5-methylbenzenesulfonamide has also shown promise in anti-inflammatory and antioxidant applications. A 2020 study in the *European Journal of Medicinal Chemistry* reported that this compound effectively reduces inflammation and oxidative stress in cellular models, which could have significant implications for treating inflammatory diseases and conditions associated with oxidative damage.

The synthesis of N-Ethyl-3-fluoro-5-methylbenzenesulfonamide typically involves multi-step processes, starting from readily available starting materials. One common synthetic route involves the reaction of 3-fluoro-5-methylbenzenesulfonyl chloride with ethylamine under controlled conditions. The reaction conditions, such as temperature, solvent choice, and catalysts, play crucial roles in achieving high yields and purity of the final product.

The physical properties of N-Ethyl-3-fluoro-5-methylbenzenesulfonamide include its appearance as a white crystalline solid with a melting point ranging from 105°C to 107°C. The compound is generally soluble in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various analytical techniques and biological assays.

In terms of safety and handling, N-Ethyl-3-fluoro-5-methylbenzenesulfonamide should be handled with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound. It is also important to store it in a cool, dry place away from incompatible materials.

The environmental impact of N-Ethyl-3-fluoro-5-methylbenzenesulfonamide is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to follow best practices for waste disposal and environmental stewardship to minimize any potential ecological risks.

Future research on N-Ethyl-3-fluoro-5-methylbenzenesulfonamide is likely to focus on optimizing its pharmacological properties through structural modifications and exploring its therapeutic potential in preclinical and clinical settings. The development of more potent and selective analogs could lead to new treatments for a range of diseases, including neurodegenerative disorders, inflammatory conditions, and other medical challenges.

In conclusion, N-Ethyl-3-fluoro-5-methylbenzenesulfonamide (CAS No. 1862724-41-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential applications in medicinal chemistry and pharmaceutical research make it an exciting area of ongoing investigation. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant promise for contributing to the development of new therapeutic agents.